3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione

• IUPAC Name: 3-methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione
• InChI: InChI=1S/C6H8N2O2/c1-8-6(10)4-2-3(4)5(9)7-8/h3-4H,2H2,1H3,(H,7,9)
• InChI Key: ARHVCUDVPULNTH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CC2C(=O)N1
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol

Description

3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione, also known as MDH or Meldrum's acid, is a versatile organic compound widely used in scientific research. MDH is a white crystalline solid with a molecular formula of C6H8N2O3 and a molecular weight of 156.14 g/mol. It was first synthesized by American chemist Mark Meldrum in 1908 and has since been used in various fields of research, including pharmaceuticals, materials science, and organic chemistry.

Mechanism of Action

The mechanism of action of 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione is not well understood, but it is believed to act as a nucleophile in organic reactions. 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione has a high affinity for electrophilic species and can form stable adducts with them. It can also undergo nucleophilic addition reactions with carbonyl compounds to form beta-keto esters.
Biochemical and physiological effects:
3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in animal studies. It is rapidly metabolized and excreted from the body, with a half-life of approximately 2 hours.

Advantages and Limitations for Lab Experiments

3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione has several advantages as a reagent in laboratory experiments. It is readily available, inexpensive, and easy to handle. It can be used in a wide range of organic reactions and can be easily modified to yield different derivatives. However, 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione has some limitations, including its low solubility in water and its tendency to decompose under acidic conditions.

Future Directions

There are several potential future directions for research involving 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione. One area of interest is the development of new synthetic methods for 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione and its derivatives. Another area of interest is the synthesis of new pharmaceuticals and materials using 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione as a building block. Additionally, further studies are needed to understand the mechanism of action and potential biochemical and physiological effects of 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione.

Synthesis Methods

3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione can be synthesized through a variety of methods, including the reaction of malonic acid with urea, the reaction of malonic acid with hydrazine, and the reaction of malonic acid with carbonyl compounds. The most common method of synthesis involves the reaction of malonic acid with urea in the presence of phosphorus oxychloride as a catalyst. The resulting intermediate is then treated with acetic anhydride to yield 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione.

Scientific Research Applications

3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione has numerous applications in scientific research, including its use as a reagent in organic synthesis, as a building block for the synthesis of pharmaceuticals, and as a precursor for the preparation of functional materials. 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione has been used in the synthesis of various drugs, including antiviral and anticancer agents. It has also been used in the preparation of polymers, resins, and dyes.